Cas no 1417794-54-7 (N,N-Bis(3-fluorobenzyl)ethanamine)

N,N-Bis(3-fluorobenzyl)ethanamine structure
1417794-54-7 structure
Product Name:N,N-Bis(3-fluorobenzyl)ethanamine
CAS No:1417794-54-7
MF:C16H17F2N
MW:261.30969119072
CID:2091876
PubChem ID:71304314
Update Time:2025-04-21

N,N-Bis(3-fluorobenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • N,N-Bis(3-fluorobenzyl)ethanamine
    • N,N-bis[(3-fluorophenyl)methyl]ethanamine
    • Benzenemethanamine, N-ethyl-3-fluoro-N-[(3-fluorophenyl)methyl]-
    • 1417794-54-7
    • DB-319590
    • ethyl-bis-(3-fluoro-benzyl)-amine
    • ETHYLBIS[(3-FLUOROPHENYL)METHYL]AMINE
    • G68365
    • AKOS024463415
    • MDL: MFCD22631781
    • Inchi: 1S/C16H17F2N/c1-2-19(11-13-5-3-7-15(17)9-13)12-14-6-4-8-16(18)10-14/h3-10H,2,11-12H2,1H3
    • InChI Key: RUFUOOQAEJFOCC-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)CN(CC)CC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 261.13290587g/mol
  • Monoisotopic Mass: 261.13290587g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 3.2Ų

N,N-Bis(3-fluorobenzyl)ethanamine Pricemore >>

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A2B Chem LLC
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A2B Chem LLC
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Ambeed
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